Cas no 2171937-54-3 (4-[5-(piperazine-1-sulfonyl)-1H-pyrazol-1-yl]benzonitrile)

• Product Name: 4-[5-(piperazine-1-sulfonyl)-1H-pyrazol-1-yl]benzonitrile
• CAS No: 2171937-54-3
• MF: C₁₄H₁₅N₅O₂S
• MW: 317.366200685501
• CID: 6521007
• PubChem ID: 165763189
• Update Time: 2025-10-19

4-[5-(piperazine-1-sulfonyl)-1H-pyrazol-1-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2171937-54-3
• 4-[5-(piperazine-1-sulfonyl)-1H-pyrazol-1-yl]benzonitrile
• EN300-1591262

• Inchi： 1S/C14H15N5O2S/c15-11-12-1-3-13(4-2-12)19-14(5-6-17-19)22(20,21)18-9-7-16-8-10-18/h1-6,16H,7-10H2
• InChI Key： IEFGIFOSAAWIJT-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=CC(C#N)=CC=1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 317.09464591g/mol
• Monoisotopic Mass: 317.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.4Ų

Additional information on 4-[5-(piperazine-1-sulfonyl)-1H-pyrazol-1-yl]benzonitrile

4-[5-(Piperazine-1-sulfonyl)-1H-pyrazol-1-yl]benzonitrile: A Comprehensive Overview

The compound with CAS No. 2171937-54-3, known as 4-[5-(Piperazine-1-sulfonyl)-1H-pyrazol-1-yl]benzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with a piperazine sulfonyl group and a benzonitrile moiety. These structural features contribute to its potential as a drug candidate, particularly in the treatment of various diseases, including cancer and inflammatory conditions.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery due to their ability to modulate key biological targets. The piperazine sulfonyl group in this compound is particularly interesting as it enhances the molecule's solubility and bioavailability, making it more amenable for therapeutic applications. Additionally, the benzonitrile moiety contributes to the molecule's stability and selectivity, which are critical properties for drug candidates.

One of the most promising aspects of 4-[5-(Piperazine-1-sulfonyl)-1H-pyrazol-1-yl]benzonitrile is its ability to inhibit specific enzymes and receptors involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cancer progression. This makes it a strong candidate for the development of targeted therapies aimed at combating malignant tumors.

Moreover, the compound has demonstrated anti-inflammatory properties in preclinical models, suggesting its potential utility in treating conditions such as arthritis and other inflammatory disorders. The combination of its anti-cancer and anti-inflammatory activities underscores its versatility as a therapeutic agent.

The synthesis of 4-[5-(Piperazine-1-sulfonyl)-1H-pyrazol-1-yl]benzonitrile involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, making it more accessible for further studies.

In terms of pharmacokinetics, this compound has shown favorable absorption and distribution profiles in animal models. Its ability to cross biological barriers effectively is crucial for achieving therapeutic concentrations at target sites. However, further studies are needed to fully understand its metabolism and excretion pathways in humans.

The structural uniqueness of 4-[5-(Piperazine-1-sulfonyl)-1H-pyrazol-1-yl]benzonitrile also makes it an attractive lead compound for medicinal chemists seeking to design novel drugs with improved efficacy and safety profiles. By modifying the substituents on the pyrazole ring or altering the piperazine sulfonyl group, researchers can potentially enhance the compound's therapeutic index.

In conclusion, 4-[5-(Piperazine-1-sulfonyl)-1H-pyrazol-1-yl]benzonitrile represents a significant advancement in medicinal chemistry. Its unique structure, combined with its promising biological activities, positions it as a valuable tool in the development of new therapies for various diseases. As research continues to unfold, this compound holds great potential for making a meaningful impact on human health.